Cas no 2645418-92-2 (3-methylpyridin-4,5,6-d3-2-ol)

• Product Name: 3-methylpyridin-4,5,6-d3-2-ol
• CAS No: 2645418-92-2
• MF: C₆H₇NO
• MW: 112.144366502762
• CID: 6826193
• PubChem ID: 172406595
• Update Time: 2025-02-26

3-methylpyridin-4,5,6-d3-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-methylpyridin-4,5,6-d3-2-ol
• 2645418-92-2
• CS-24349

• Inchi： 1S/C6H7NO/c1-5-3-2-4-7-6(5)8/h2-4H,1H3,(H,7,8)/i2D,3D,4D
• InChI Key： MVKDNXIKAWKCCS-NRUYWUNFSA-N
• SMILES： OC1C(C)=C([2H])C([2H])=C([2H])N=1

Computed Properties

• Exact Mass: 112.071594085Da
• Monoisotopic Mass: 112.071594085Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1Ų